2-Chloro-1-[4-(1H-1,2,4-triazol-5-ylsulfonyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-(1H-1,2,4-triazol-5-ylsulfonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C9H14ClN5O3S/c1-7(10)8(16)14-2-4-15(5-3-14)19(17,18)9-11-6-12-13-9/h6-7H,2-5H2,1H3,(H,11,12,13)
• InChI Key: QEVPUYSUFUDXQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)S(=O)(=O)C2=NC=NN2)Cl
• Molecular Formula: C9H14ClN5O3S
• Molecular Weight: 307.76 g/mol

Description

“2-Chloro-1-[4-(1H-1,2,4-triazol-5-ylsulfonyl)piperazin-1-yl]propan-1-one” is a compound that contains a 1,2,4-triazole ring, which is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds. These compounds are used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, like the one in the compound , has been the subject of many research studies. These scaffolds are synthesized using 3-amino-1,2,4-triazole. A simple and efficient method to prepare similar compounds involves the nucleophilic substitution of 2-chloro-1-(1-chlorocyclopropyl)ethanone and 1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole-containing compounds is unique and has properties that make them useful in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole-containing compounds often involve multistep synthetic routes. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole-containing compounds can vary. For example, one such compound, 1-(2,4-dichlorophenyl)-3-phenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one, has a melting point of 121–123 °C.

Mechanism of Action

The mechanism of action of 1,2,4-triazole-containing compounds is often through their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

The safety of 1,2,4-triazole-containing compounds has been evaluated in various studies. For instance, some compounds have shown promising cytotoxic activity against cancer cells, but demonstrated very weak cytotoxic effects toward normal cells.

Future Directions

The future directions for research on 1,2,4-triazole-containing compounds include finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates. There is also interest in further investigating the potential of these compounds as anticancer agents.